Cas no 2138176-79-9 (Methyl 5-{[(2-methylbutan-2-yl)amino]methyl}-3-azabicyclo[3.1.0]hexane-1-carboxylate)

• Product Name: Methyl 5-{[(2-methylbutan-2-yl)amino]methyl}-3-azabicyclo[3.1.0]hexane-1-carboxylate
• CAS No: 2138176-79-9
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6212217
• PubChem ID: 165452060
• Update Time: 2025-06-15

Methyl 5-{[(2-methylbutan-2-yl)amino]methyl}-3-azabicyclo[3.1.0]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138176-79-9
• methyl 5-{[(2-methylbutan-2-yl)amino]methyl}-3-azabicyclo[3.1.0]hexane-1-carboxylate
• EN300-739906
• Methyl 5-{[(2-methylbutan-2-yl)amino]methyl}-3-azabicyclo[3.1.0]hexane-1-carboxylate

• Inchi： 1S/C13H24N2O2/c1-5-11(2,3)15-8-12-6-13(12,9-14-7-12)10(16)17-4/h14-15H,5-9H2,1-4H3
• InChI Key： PQCAVGWMFQKGJS-UHFFFAOYSA-N
• SMILES： O(C)C(C12CNCC1(CNC(C)(C)CC)C2)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.4Ų

Additional information on Methyl 5-{[(2-methylbutan-2-yl)amino]methyl}-3-azabicyclo[3.1.0]hexane-1-carboxylate

Exploring the Chemistry and Applications of Methyl 5-{[(2-methylbutan-2-yl)amino]methyl}-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2138176-79-9)

The compound Methyl 5-{[(2-methylbutan-2-yl)amino]methyl}-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2138176-79-9) represents a fascinating example of modern synthetic chemistry, combining a unique 3-azabicyclo[3.1.0]hexane scaffold with a strategically placed methyl carboxylate and aminoalkyl side chain. This structural complexity has garnered significant interest in pharmaceutical and agrochemical research, particularly in the design of bioactive molecules targeting neurological and metabolic pathways.

Recent trends in drug discovery highlight the growing importance of bridged bicyclic compounds like this molecule, as they often exhibit enhanced metabolic stability and target selectivity compared to flat aromatic systems. The presence of both hydrogen bond acceptor (ester carbonyl) and hydrogen bond donor (secondary amine) moieties in 2138176-79-9 makes it particularly valuable for molecular interactions, addressing current industry demands for "beyond rule of five" chemical space exploration.

From a synthetic chemistry perspective, the azabicyclo[3.1.0]hexane core presents intriguing challenges and opportunities. Researchers are actively investigating efficient routes to construct this strained ring system, with particular focus on stereoselective synthesis methods that can control the three-dimensional orientation of substituents. The methyl 1-carboxylate group offers multiple derivatization possibilities, serving as either a permanent pharmacophore or a synthetic handle for further modifications.

The (2-methylbutan-2-yl)amino side chain introduces both steric bulk and basic character to the molecule, properties that are currently being optimized in several drug discovery programs. This structural feature may influence blood-brain barrier penetration - a hot topic in CNS drug development - as evidenced by recent publications analyzing similar tertiary amine-containing compounds.

Analytical characterization of Methyl 5-{[(2-methylbutan-2-yl)amino]methyl}-3-azabicyclo[3.1.0]hexane-1-carboxylate typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with particular attention to the stereochemical configuration at the bridgehead carbons. These methods align with current good manufacturing practice (cGMP) requirements for high-purity intermediates in pharmaceutical production.

In material science applications, the rigid bicyclic framework of this compound has shown potential as a building block for functional polymers and coordination complexes. The strained ring system can impart unique mechanical properties to polymeric materials, while the nitrogen atom provides metal coordination sites - an area gaining traction in catalyst design and molecular recognition systems.

Environmental and green chemistry considerations are increasingly important in the handling of such specialized chemicals. Recent studies emphasize the development of biodegradable derivatives based on similar azabicyclic structures, responding to regulatory pressures and sustainability initiatives in the chemical industry.

From a commercial perspective, 2138176-79-9 falls into the category of high-value fine chemicals, with current market interest driven by its potential as a pharmacophore in several therapeutic areas. Patent analysis reveals growing intellectual property activity around related azabicyclo[3.1.0]hexane derivatives, particularly in applications involving enzyme modulation and receptor targeting.

The stability profile of this compound under various conditions (pH, temperature, light exposure) has become a subject of recent investigations, as these parameters critically affect formulation development and storage requirements. Preliminary data suggest that the methyl carboxylate group provides favorable stability compared to more hydrolytically sensitive esters.

In computational chemistry and AI-assisted drug design, molecules like Methyl 5-{[(2-methylbutan-2-yl)amino]methyl}-3-azabicyclo[3.1.0]hexane-1-carboxylate serve as valuable test cases for predicting conformational behavior and molecular interactions. The strained ring system presents an interesting challenge for molecular dynamics simulations and docking studies.

Quality control protocols for this compound typically emphasize chiral purity analysis, given the potential for stereoisomers in the azabicyclic system. Modern chiral separation techniques, including advanced HPLC methods, are being developed to meet the stringent requirements of pharmaceutical applications.

The future development of 2138176-79-9 and related compounds will likely focus on structure-activity relationship studies to optimize biological properties while maintaining favorable physicochemical characteristics. This aligns with current drug discovery paradigms emphasizing property-based design alongside traditional activity optimization.